Cas no 1566761-82-7 (3-Methyl-1-(1,3-thiazol-2-yl)butan-1-ol)

• Product Name: 3-Methyl-1-(1,3-thiazol-2-yl)butan-1-ol
• CAS No: 1566761-82-7
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5704736
• PubChem ID: 121601842
• Update Time: 2023-10-17

3-Methyl-1-(1,3-thiazol-2-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-1-(1,3-THIAZOL-2-YL)BUTAN-1-OL
• 1566761-82-7
• EN300-1234282
• AKOS026736403
• 2-Thiazolemethanol, α-(2-methylpropyl)-
• 3-Methyl-1-(1,3-thiazol-2-yl)butan-1-ol

• Inchi： 1S/C8H13NOS/c1-6(2)5-7(10)8-9-3-4-11-8/h3-4,6-7,10H,5H2,1-2H3
• InChI Key： OCPYCTIUBARCJN-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(CC(C)C)O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 242.4±23.0 °C(Predicted)
• pka: 12.94±0.20(Predicted)